Cas no 1261984-76-2 (Phenol, 2-fluoro-4-(1-naphthalenyl)-)

• Product Name: Phenol, 2-fluoro-4-(1-naphthalenyl)-
• CAS No: 1261984-76-2
• MF: C₁₆H₁₁FO
• MW: 238.256347894669
• MDL: MFCD18313897
• CID: 2767603
• Update Time: 2025-06-10

Phenol, 2-fluoro-4-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-fluoro-4-(1-naphthalenyl)-

• MDL： MFCD18313897
• Inchi： 1S/C16H11FO/c17-15-10-12(8-9-16(15)18)14-7-3-5-11-4-1-2-6-13(11)14/h1-10,18H
• InChI Key： VYMBYAYYDODYKR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=C3C(C=CC=C3)=CC=C2)C=C1F

Additional information on Phenol, 2-fluoro-4-(1-naphthalenyl)-

Phenol, 2-fluoro-4-(1-naphthalenyl) (CAS No. 1261984-76-2): A Comprehensive Overview

Phenol, 2-fluoro-4-(1-naphthalenyl), also known by its CAS registry number CAS No. 1261984-76-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a fluoro substituent and a naphthalene moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various applications.

The structure of Phenol, 2-fluoro-4-(1-naphthalenyl) consists of a benzene ring substituted with a hydroxyl group at the para position relative to a fluoro atom. Additionally, the molecule features a naphthalene ring system attached to the benzene ring at the meta position relative to the hydroxyl group. This arrangement creates a conjugated system that enhances the compound's stability and reactivity. The naphthalene moiety, in particular, contributes to the compound's aromaticity and electronic properties, making it an attractive candidate for use in advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of Phenol, 2-fluoro-4-(1-naphthalenyl) in the development of novel materials with tailored electronic properties. For instance, researchers have explored its use in organic semiconductors, where its conjugated structure facilitates charge transport. The fluoro substituent plays a crucial role in modulating the electronic characteristics of the molecule, enabling fine-tuning of its properties for specific applications.

In addition to its role in materials science, Phenol, 2-fluoro-4-(1-naphthalenyl) has shown promise in pharmacological research. Its unique structure makes it a potential lead compound for drug discovery efforts targeting various diseases. Recent findings suggest that this compound exhibits bioactivity against certain enzymes and receptors, indicating its potential as a therapeutic agent.

The synthesis of Phenol, 2-fluoro-4-(1-naphthalenyl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that incorporate modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

In terms of characterization, Phenol, 2-fluoro-4-(1-naphthalenyl) has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. Additionally, computational chemistry tools have been employed to model the electronic properties and reactivity of this compound under various conditions.

The environmental impact of Phenol, 2-fluoro-4-(1-naphthalenyl) is another area of growing interest. Researchers are investigating its biodegradation pathways and potential toxicity to aquatic organisms. Initial studies suggest that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its environmental fate and risks.

In conclusion, Phenol, 2-fluoro-4-(1-naphthalenyl), with its unique structural features and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its applications span from advanced materials development to pharmacological studies, with ongoing research uncovering new potential uses for this intriguing compound.